Cas no 1598491-44-1 (5-(trifluoromethyl)piperidine-2-carboxylic acid)

• Product Name: 5-(trifluoromethyl)piperidine-2-carboxylic acid
• CAS No: 1598491-44-1
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• MDL: MFCD24502393
• CID: 5240845
• PubChem ID: 20439059
• Update Time: 2026-03-08

5-(trifluoromethyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 5-(trifluoromethyl)-
• 5-(trifluoromethyl)piperidine-2-carboxylic acid

• MDL： MFCD24502393
• Inchi： 1S/C7H10F3NO2/c8-7(9,10)4-1-2-5(6(12)13)11-3-4/h4-5,11H,1-3H2,(H,12,13)
• InChI Key： DTADYUNLPAHUAE-UHFFFAOYSA-N
• SMILES： N1CC(C(F)(F)F)CCC1C(O)=O

Additional information on 5-(trifluoromethyl)piperidine-2-carboxylic acid

Comprehensive Overview of 5-(Trifluoromethyl)piperidine-2-carboxylic Acid (CAS No. 1598491-44-1)

5-(Trifluoromethyl)piperidine-2-carboxylic acid (CAS No. 1598491-44-1) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The compound features a trifluoromethyl group (-CF₃) at the 5-position of the piperidine ring, which enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery. Researchers often explore its potential as a bioisostere for carboxylic acids or other polar functional groups, aligning with current trends in fragment-based drug design and medicinal chemistry optimization.

The growing demand for fluorinated compounds in the pharmaceutical industry has propelled interest in 5-(trifluoromethyl)piperidine-2-carboxylic acid. Its CAS number 1598491-44-1 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and lead compound development. Recent studies highlight its utility in modulating protein-protein interactions (PPIs) and enzyme inhibition, particularly in targets like kinases and GPCRs. This aligns with the broader industry focus on precision medicine and targeted therapies, where trifluoromethyl groups play a pivotal role in improving drug efficacy.

From a synthetic perspective, 5-(trifluoromethyl)piperidine-2-carboxylic acid serves as a versatile intermediate for constructing chiral scaffolds. Its piperidine core is a common motif in FDA-approved drugs, and the trifluoromethylation strategy is often employed to fine-tune pharmacokinetic properties. Innovations in green chemistry have also spurred interest in sustainable methods for synthesizing such fluorinated compounds, addressing environmental concerns while maintaining cost efficiency—a topic frequently queried in AI-driven literature searches.

Analytical characterization of CAS 1598491-44-1 typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its stereochemistry and purity. These techniques are critical for ensuring reproducibility in preclinical studies, a recurring theme in research forums and patent filings. The compound’s logP and pKa values are also widely discussed, as they directly influence its ADME profile—a key consideration in modern drug candidate selection.

In agrochemical applications, 5-(trifluoromethyl)piperidine-2-carboxylic acid derivatives are explored for their potential as herbicides or pesticide synergists. The CF₃ group’s electron-withdrawing properties can enhance binding affinity to biological targets, a strategy mirrored in crop protection research. This intersects with global discussions on sustainable agriculture and food security, where users often search for "next-generation fluorinated agrochemicals" or "eco-friendly pest control solutions."

Future directions for 1598491-44-1 may include its integration into peptide mimetics or PROTACs (Proteolysis-Targeting Chimeras), areas gaining traction in oncology and neurodegenerative disease research. The compound’s compatibility with click chemistry and late-stage functionalization further expands its utility, resonating with queries about "modular synthesis" and "diversity-oriented libraries." As AI-assisted molecular modeling advances, predictive tools may accelerate its adoption in virtual screening pipelines.